Cas no 2187468-36-4 (1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene)

1-Isocyano-4-(pentafluoro-λ⁶-sulfanyl)benzene is a specialized organosulfur compound featuring both an isocyano functional group and a pentafluorosulfanyl (SF₅) substituent on a benzene ring. The SF₅ group imparts high electronegativity, thermal stability, and lipophilicity, making this compound valuable in advanced synthetic applications, including agrochemical and pharmaceutical research. The isocyano group serves as a versatile building block for heterocycle formation, metal coordination, and click chemistry. Its unique electronic properties enhance reactivity in cycloadditions and multicomponent reactions. The compound’s stability under harsh conditions and compatibility with fluorinated systems make it particularly useful for designing high-performance materials and bioactive molecules. Proper handling is required due to the isocyanide’s potential toxicity.

1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene structure

2187468-36-4 structure

Product Name:1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene

CAS No:2187468-36-4

MF:C₇H₄F₅NS

MW:229.170377731323

CID:6344322

PubChem ID:165724593

Update Time:2025-10-19

1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene
- EN300-1176994
- 2187468-36-4
- Inchi： 1S/C7H4F5NS/c1-13-6-2-4-7(5-3-6)14(8,9,10,11)12/h2-5H
- InChI Key： ICHLYECLJKRNJT-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+]#[C-])(F)(F)(F)(F)F

Computed Properties

Exact Mass: 228.99846112g/mol
Monoisotopic Mass: 228.99846112g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 5.4Å²

1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1176994-0.05g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	0.05g	$624.0	2023-06-08
Enamine	EN300-1176994-0.1g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	0.1g	$653.0	2023-06-08
Enamine	EN300-1176994-0.25g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	0.25g	$683.0	2023-06-08
Enamine	EN300-1176994-0.5g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	0.5g	$713.0	2023-06-08
Enamine	EN300-1176994-1.0g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	1g	$743.0	2023-06-08
Enamine	EN300-1176994-2.5g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	2.5g	$1454.0	2023-06-08
Enamine	EN300-1176994-5.0g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	5g	$2152.0	2023-06-08
Enamine	EN300-1176994-10.0g	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	10g	$3191.0	2023-06-08
Enamine	EN300-1176994-50mg	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	50mg	$948.0	2023-10-03
Enamine	EN300-1176994-100mg	1-isocyano-4-(pentafluoro-lambda6-sulfanyl)benzene	2187468-36-4	100mg	$993.0	2023-10-03